3-Hydroxy-4-(methoxycarbonyl)benzoic acid

• IUPAC Name: 3-hydroxy-4-methoxycarbonylbenzoic acid
• InChI: InChI=1S/C9H8O5/c1-14-9(13)6-3-2-5(8(11)12)4-7(6)10/h2-4,10H,1H3,(H,11,12)
• InChI Key: LOLSZOJSPKLHGO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C(=O)O)O
• Molecular Formula: C9H8O5
• Molecular Weight: 196.16 g/mol

Description

3-Hydroxy-4-(methoxycarbonyl)benzoic acid is a useful research compound. Its molecular formula is C9H8O5 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Food Irradiation : A study by Gaisberger and Solar (2001) investigated the hydroxylation process of methoxy- and hydroxy-benzoic acids, including 3-hydroxybenzoic acid, induced by γ-radiation, which is potentially significant in food irradiation applications (Gaisberger & Solar, 2001).

• Photoluminescence and Lanthanide Coordination Compounds : Research by Sivakumar et al. (2010) on lanthanide coordination compounds using derivatives of 4-benzyloxy benzoic acid, including 3-methoxy-4-benzyloxy benzoic acid, explored the influence of electron-releasing and electron-withdrawing groups on photophysical properties, which is relevant in the field of luminescent materials (Sivakumar et al., 2010).

• Antioxidant Activity : Xu et al. (2017) isolated a new phenyl ether derivative related to 3-hydroxy-4-(methoxycarbonyl)benzoic acid from the fungus Aspergillus carneus, and it showed significant antioxidant activity (Xu et al., 2017).

• Pharmaceutical Applications : Zhang et al. (2022) developed a practical industrial process for the synthesis of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a key intermediate in manufacturing therapeutic SGLT2 inhibitors for diabetes therapy (Zhang et al., 2022).

• Antibacterial Activity : Satpute et al. (2018) synthesized novel derivatives of 3-hydroxy benzoic acid and tested them for potential antibacterial activity, contributing to the development of new chemotherapeutic agents (Satpute, Gangan & Shastri, 2018).

• Corrosion Inhibition : Okey et al. (2020) evaluated amino benzoic acid derivatives, including 3-[(3-Hydroxy-4-methoxy-benzylidene)-amino]-benzoic acid, as corrosion inhibitors for steel in acidic media. This research is vital for materials science and corrosion prevention (Okey et al., 2020).

• Molecular and Chemical Analysis : Yadav et al. (2022) conducted a detailed study on the structure and reactivity descriptors of 4-bromo-3-(methoxymethoxy) benzoic acid, providing insights into its chemical behavior and potential applications in various scientific fields (Yadav et al., 2022).

Synthesis routes and methods

Procedure details

To 3-amino-4-methoxycarbonylbenzoic acid (1.95 g, 10 mmol) suspended in 3 M hydrochloric acid (12.5 mL) and acetic acid (20 mL), an aqueous solution (20 mL) of sodium nitrite (0.69 g, 10 mmol) was added at −10° C., and the resulting solution was stirred for 30 minutes. The solution was added to 10% aqueous sulfuric acid (30 mL) at 0° C., and the resulting reaction mixture was heated with reflux for 1 hour. The desired product was extracted with ethyl acetate, and the extract was dried over magnesium sulfate and purified by silica gel column chromatography to give 1.04 g of the desired product as a white solid (yield 53%).